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Compound of Interest

Compound Name:
3-Ethoxy-4-(2-morpholin-4-

ylethoxy)benzaldehyde

CAS No.: 350998-38-8

Cat. No.: B442822 Get Quote

Introduction
Substituted benzaldehydes are a cornerstone class of aromatic carbonyl compounds that serve

as pivotal intermediates in a vast array of synthetic applications.[1] Their inherent reactivity,

characterized by an electrophilic carbonyl carbon and the electronically tunable aromatic ring,

renders them indispensable building blocks in the synthesis of pharmaceuticals,

agrochemicals, dyes, and fragrances.[1][2] This technical guide provides an in-depth

exploration of the synthesis, reactivity, and application of substituted benzaldehydes, offering

field-proven insights and detailed methodologies for researchers, scientists, and drug

development professionals. The narrative emphasizes the causality behind experimental

choices, ensuring a trustworthy and authoritative resource for practical application.

The journey of benzaldehyde, the parent compound, from its natural isolation from bitter

almonds in 1803 to its first chemical synthesis in 1832, laid the groundwork for the

development of a multitude of synthetic routes to its diverse substituted derivatives.[1] This

evolution of synthetic methodology reflects the broader advancements in organic chemistry,

transitioning from classical, often harsh, methods to modern, highly selective catalytic

processes.[1]
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I. Synthesis of Substituted Benzaldehydes: A
Chemist's Toolkit
The strategic introduction of a formyl group onto an aromatic ring is a fundamental

transformation in organic synthesis. The choice of method is dictated by the electronic nature of

the substrate and the desired substitution pattern. This section details several classical and

modern formylation reactions, providing both mechanistic insights and practical protocols.

Electrophilic Aromatic Substitution Reactions
1.1.1 Vilsmeier-Haack Reaction
The Vilsmeier-Haack reaction is a versatile method for the formylation of electron-rich aromatic

and heteroaromatic compounds.[3][4] The reaction utilizes a substituted amide, typically N,N-

dimethylformamide (DMF), and an acid chloride, such as phosphoryl chloride (POCl₃) or oxalyl

chloride, to generate a highly electrophilic iminium salt known as the Vilsmeier reagent.[3][4][5]

This electrophile is then attacked by the electron-rich arene, leading to the formation of an aryl

aldehyde after hydrolysis.[3][4][5]

Mechanism Insight: The reaction's success hinges on the nucleophilicity of the aromatic

substrate. Electron-donating groups on the aromatic ring significantly enhance the reaction

rate, while electron-withdrawing groups can hinder or prevent the reaction. The choice of the

acid chloride can also influence the reactivity and yield. For instance, oxalyl chloride is often

more reactive than phosphoryl chloride. An efficient synthesis of 2,4-dihydroxybenzaldehyde

from resorcinol has been demonstrated using either phosphorous oxychloride/DMF or oxalyl

chloride/DMF, with yields ranging from 65–75%.[6][7]

Experimental Protocol: Vilsmeier-Haack Synthesis of 2,4-Dihydroxybenzaldehyde[5]

Vilsmeier Reagent Formation: In a flask equipped with a mechanical stirrer, add N,N-

Dimethylformamide (DMF) and acetonitrile. Cool the mixture in a water bath. Slowly add

phosphorous oxychloride (POCl₃) dropwise while maintaining the temperature between 22-

28 °C.[5] Stir the mixture at ambient temperature for one hour to ensure complete formation

of the Vilsmeier reagent.[5]

Formylation: Dissolve resorcinol in acetonitrile in a separate flask. Cool this solution to -15

°C. Slowly add the prepared Vilsmeier reagent to the resorcinol solution, maintaining the
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temperature at -15 °C.[5] Stir the reaction mixture for an additional 2 hours at this

temperature.[5]

Hydrolysis and Isolation: Allow the reaction to warm to 28-32 °C and stir for another hour.[5]

The desired 2,4-dihydroxybenzaldehyde will precipitate from the solution.[5] Isolate the

crystalline product by filtration and wash with cold acetonitrile followed by hexane.[5] The

product can be further purified by recrystallization from warm water.[5]

Logical Workflow for Vilsmeier-Haack Reaction
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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